Cas no 4931-66-2 (Methyl L-pyroglutamate)

• Product Name: Methyl L-pyroglutamate
• CAS No: 4931-66-2
• Molecular Formula: C₆H₉NO₃
• Molecular Weight: 143.1406
• MDL: MFCD00080931
• CID: 45426
• PubChem ID: 78646

Methyl L-pyroglutamate Properties

Names and Identifiers

• Methyl (S)-(+)-2-pyrrolidone-5-carboxylate
• H-pyroGlu-OMe
• L-Pyroglutamic Acid Methyl Ester
• H-Pyr-OMe
• Methyl (S)-Pyroglutamate
• Methyl L-Pyroglutamate
• (S)-methyl 5-oxopyrrolidine-2-carboxylate
• L-PYR-OME
• methyl (2S)-5-oxopyrrolidine-2-carboxylate
• Methyl (S)-Pyrogluta
• (S)-5-Oxopyrrolidine-2-carboxylic Acid Methyl Ester
• Methyl (S)-5-Oxopyrrolidine-2-carboxylate
• [ "" ]
• Methyl pyroglutamate
• Methyl 5-oxo-L-prolinate
• Proline, 5-oxo-, methyl ester
• HQGPKMSGXAUKHT-BYPYZUCNSA-N
• (+)-L-Pyroglutamic acid methyl ester
• (S)-(+)-Methyl 2-pyrrolidone-5-carboxylate
• methyl-5-oxo-l-prolinat
• L-Proline, 5-oxo-, methyl ester
• Methyl 5-oxo-2-pyrrolidinecarboxylate #
• Pyr
• L-Pyroglutamic acid methyl ester
• AKOS005145517
• P-8580
• Methyl ester of L-Pyrrolidonecarboxylic acid
• A7376
• J-517904
• (S)-methyl 2-pyrrolidone-5-carboylate
• pyroglutamic acid methyl ester
• AS-38129
• CS-D0637
• MFCD00080931
• methyl(s)-(+)-2 pyrrolidone-5-carboxylate
• NS00031891
• (L)-pyroglutamic acid methyl ester
• methyl(S)-(+)-2-pyrrolidone-5-carboxylate
• 4931-66-2
• 5-Oxo-d-proline methyl ester
• AM20100208
• M2198
• (S)-5-oxoproline methyl ester
• pyroglutamic methyl ester
• SCHEMBL78947
• (S)-Pyroglutamic Acid Methyl Ester
• EN300-132496
• HY-32291
• CHEMBL4238146
• methyl (S){+)-2-pyrrolidone-5-carboxylate
• Methyl (S)-2-pyrrolidone-6-carboxylate
• (S)-5-(Methoxycarbonyl)-2-pyrrolidone
• DTXSID00197767
• (S)-methyl 5-oxo-pyrrolidine-2-carboxylate
• Methyl (S)-(+)-2-pyrrolidone-5-carboxylate, 97%
• AKOS000280633
• EINECS 225-567-3
• methyl (2S)-5-pyrrolidone-2-carboxylate
• (s)-5-oxo-pyrrolidine-2-carboxylic acid methyl ester
• DA-55402
• BBL101837
• STL555634

• MDL： MFCD00080931
• InChIKey： HQGPKMSGXAUKHT-BYPYZUCNSA-N
• Inchi： 1S/C6H9NO3/c1-10-6(9)4-2-3-5(8)7-4/h4H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
• SMILES： O(C([H])([H])[H])C([C@]1([H])C([H])([H])C([H])([H])C(N1[H])=O)=O

Computed Properties

• Exact Mass: 143.058243g/mol
• Surface Charge: 0
• XLogP3: -0.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 143.058243g/mol
• Monoisotopic Mass: 143.058243g/mol
• Topological Polar Surface Area: 55.4Ų
• Heavy Atom Count: 10
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: -0.23320
• PSA: 55.40000
• Refractive Index: n20/D 1.486(lit.)
• Boiling Point: 90 °C/0.3 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Oil
• Solubility: Not determined
• Sensitiveness: Sensitive to air
• Specific Rotation: 10.5 º (c=1, EtOH)
• Optical Activity: [α]20/D +10.5°, c = 1 in ethanol
• Density: 1.226 g/mL at 25 °C(lit.)

Methyl L-pyroglutamate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Prompt：warning
• Storage Condition：Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

Methyl L-pyroglutamate Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%